Cas no 30048-34-1 (Benzoic acid,2-[(3,4-dihydroxybenzoyl)oxy]-4,6-dihydroxy-)

Benzoic acid,2-[(3,4-dihydroxybenzoyl)oxy]-4,6-dihydroxy- Properties

Names and Identifiers

• Benzoic acid,2-[(3,4-dihydroxybenzoyl)oxy]-4,6-dihydroxy-
• 2-(3,4-dihydroxybenzoyl)oxy-4,6-dihydroxybenzoic acid
• 2,4DiOH-6(2,4DiOHBenAcid)BenzAcid
• 2-{[(3,4-dihydroxyphenyl)carbonyl]oxy}-4,6-dihydroxybenzoic acid
• CHEMBL502023
• SCHEMBL17944269
• Benzoic acid, 2-[(3,4-dihydroxybenzoyl)oxy]-4,6-dihydroxy-
• 2-(3,4-dihydroxybenzoyloxy)-4,6-dihydroxybenzoic acid
• C04524
• 30048-34-1
• 2-Protocatechuoyl phloroglucinolcarboxylate
• 2,4-Dihydroxy-6-(3,4-dihydroxybenzoyloxy)-benzoic acid
• DTXSID90184106
• Q27098361
• 2-(3,4-dihydroxybenzoyl)oxy-4,6-dihydroxy-benzoic acid
• CHEBI:16068
• Protocatechuic acid, 2-ester with 2,4,6-trihydroxybenzoic acid
• Benzoic acid, 2-((3,4-dihydroxybenzoyl)oxy)-4,6-dihydroxy-
• +Expand

• InChIKey： GRXIELRCPYIEQI-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H10O8/c15-7-4-10(18)12(13(19)20)11(5-7)22-14(21)6-1-2-8(16)9(17)3-6/h1-5,15-18H,(H,19,20)
• SMILES： OC1=C(O)C=CC(C(OC2C=C(O)C=C(O)C=2C(O)=O)=O)=C1

Computed Properties

• Exact Mass: 306.0375
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 306.038
• Heavy Atom Count: 22
• Complexity: 425
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 144.52
• Refractive Index: 1.741
• Boiling Point: 722.2°Cat760mmHg
• Flash Point: 277.5°C
• Density: 1.709